Cas no 312605-66-6 (N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-chlorobenzamide)

• Product Name: N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-chlorobenzamide
• CAS No: 312605-66-6
• MF: C₂₃H₁₅ClN₂O₂S
• MW: 418.895403146744
• CID: 5915161
• PubChem ID: 4274612
• Update Time: 2025-06-10

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-chlorobenzamide
• AB00124414-02
• F0018-0356
• SR-01000398409
• 312605-66-6
• Oprea1_728958
• AKOS002685830
• SR-01000398409-1
• N-(5-benzoyl-4-phenylthiazol-2-yl)-4-chlorobenzamide

• Inchi： 1S/C23H15ClN2O2S/c24-18-13-11-17(12-14-18)22(28)26-23-25-19(15-7-3-1-4-8-15)21(29-23)20(27)16-9-5-2-6-10-16/h1-14H,(H,25,26,28)
• InChI Key： IABINRHFZHCACE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1=NC(C2C=CC=CC=2)=C(C(C2C=CC=CC=2)=O)S1)=O

Computed Properties

• Exact Mass: 418.0542766g/mol
• Monoisotopic Mass: 418.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 87.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-chlorobenzamide

Introduction to N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-chlorobenzamide (CAS No. 312605-66-6)

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-chlorobenzamide (CAS No. 312605-66-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, combines a benzamide moiety with a thiazole ring system, making it a promising candidate for further exploration in drug discovery and development.

The chemical structure of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-chlorobenzamide encompasses several key functional groups that contribute to its unique properties and potential biological activities. The presence of the benzoyl group and the chlorobenzamide moiety suggests possible interactions with biological targets such as enzymes and receptors, which are critical for modulating various physiological processes.

In recent years, there has been a growing interest in thiazole derivatives due to their diverse pharmacological properties. Thiazole-based compounds have shown promise in the treatment of various diseases, including infectious diseases, cancer, and inflammatory conditions. The incorporation of a phenyl group in the thiazole ring enhances the compound's solubility and bioavailability, which are essential factors for effective drug delivery.

The benzoyl group in N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-chlorobenzamide not only contributes to the compound's stability but also plays a crucial role in its interactions with biological targets. Benzoyl groups are known to exhibit inhibitory effects on certain enzymes, making them valuable in the development of drugs targeting metabolic disorders and inflammatory conditions.

The chlorobenzamide moiety is another significant feature of this compound. Chlorinated aromatic compounds often exhibit enhanced binding affinity to biological targets due to the electron-withdrawing nature of the chlorine atom. This property makes N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-chlorobenzamide a promising candidate for further investigation in the development of novel therapeutic agents.

Recent studies have highlighted the potential of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-chlorobenzamide in modulating inflammatory pathways. In particular, its ability to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) has been explored. These enzymes are key players in the production of pro-inflammatory mediators, and their inhibition can lead to significant therapeutic benefits.

The compound's structure also suggests potential activity against bacterial infections. Thiazole derivatives have been shown to disrupt bacterial cell membranes and inhibit key bacterial enzymes, making them effective against a broad spectrum of pathogens. The presence of both benzoyl and chlorobenzamide groups may enhance these antibacterial properties by improving binding affinity and bioavailability.

In addition to its potential therapeutic applications, N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-chlorobenzamide has been investigated for its role in anticancer research. Studies have demonstrated that thiazole derivatives can induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting key signaling pathways. The benzoyl group may further enhance these effects by modulating enzyme activity and improving cellular uptake.

The synthesis of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yli) -4-chlorobenzamide^{[CAS No. 312605666]}
involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the thiazole ring system followed by functionalization with the benzoyl and chlorobenzamide groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and efficiency in these transformations.

The pharmacokinetic properties of N-(5-benzoyl - 4 - phenyl - 1 , 3 - thiazo l - 2 - yli strong > ) - 4 - chlor ob enz amide are also crucial for its potential therapeutic applications. Studies have shown that thiazole derivatives exhibit good oral bioavailability due to their favorable solubility and metabolic stability. The presence of both polar and non-polar functional groups enhances their ability to cross biological membranes, ensuring efficient absorption and distribution within the body.

In conclusion, N-( 5 - ben z o y l - 4 - phen y l - 1 , 3 - thi az ol - 2 - yli strong > ) - 4 - ch lor o ben z am ide ( C A S No . 31 2605666 ) is a promis ing compoun d with significant potential i n pharma ceutical research . Its unique chemical structure , combi nation o f functi onal gro ups , an d re cent studie s sug gesti ng i ts bi o logical acti vi ties make i t a valu able candi date f or furthe r explora tion i n drug dis covery an d deve lopme nt . With addi ti onal resear ch an d deve lopme nt , thi s compoun d has t he po ten tial t o bei ng a f undamen tal compo nent i n next-g enerati on therapeut ic ag ents . p >